Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC21355156 | (2S,3S,4S,5R,6S)-6-[2-[4-(2,2-dichlorocyclopropyl)phenoxy]-2-methylpropanoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid | 102623-15-4 | C19H22Cl2O9 |
| VC21355158 | (2R)-2-(2-oxopyrrolidin-1-yl)butanamide | 103765-01-1 | C8H14N2O2 |
| VC21355590 | Abecarnil | 111841-85-1 | C24H24N2O4 |
| VC21353007 | Tachysterol | 115-61-7 | C28H44O |
| VC21355356 | Itopride hydrochloride | 122892-31-3 | C20H27ClN2O4 |
| VC21353044 | 5-(4'-Bromomethyl-1,1'-biphenyl-2-yl)-1-triphenylmethyl-1H-tetrazole | 124750-51-2 | C33H25BrN4 |
| VC21353102 | Tetrahydroaldosterone | 13489-75-3 | C21H32O5 |
| VC21353313 | Avitriptan | 151140-96-4 | C22H30N6O3S |
| VC21353282 | N-(2-(7-Hydroxynaphthalen-1-yl)ethyl)acetamide | 152302-45-9 | C14H15NO2 |
| VC21353293 | Butamirate | 18109-80-3 | C18H29NO3 |
| VC21352962 | 3-(4-chlorobenzylidene)isobenzofuran-1(3H)-one | 20526-97-0 | C15H9ClO2 |
| VC21353187 | Formoterol hemifumarate | 43229-80-7 | C42H52N4O12 |
| VC21353178 | (2-Amino-3,5-dibromophenyl)methanol | 50739-76-9 | C7H7Br2NO |
| VC21352964 | 2-Amino-3,5-dibromobenzaldehyde | 50910-55-9 | C7H5Br2NO |
| VC21353035 | 17alpha-Estradiol | 57-91-0 | C18H24O2 |
| VC21355312 | N,N-bis(2-chloroethyl)benzenesulfonamide | 58023-19-1 | C10H13Cl2NO2S |
| VC21353272 | Bromhexine hydrochloride | 611-75-6 | C14H20Br2N2.ClH C14H21Br2ClN2 |
| VC21355511 | Diphemanil methylsulfate | 62-97-5 | C20H24N.CH3O4S C21H27NO4S |
| VC21353097 | 4-Amino-3,5-dichlorobenzaldehyde | 62909-66-4 | C7H5Cl2NO |
| VC21353090 | Betamethasone 9,11-Epoxide 17,21-Dipropionate | 66917-44-0 | C28H36O7 |
| VC21352981 | N-((1-Ethyl-2-pyrrolidinyl)methyl)-2-methoxy-4-amino-5-methylsulphonylbenzamide | 71676-00-1 | C16H25N3O4S |
| VC21353026 | 10-Deacetylcephalomannine | 76429-85-1 | C43H51NO13 |
| VC21353119 | Cetirizine Amide | 83881-37-2 | C21H26ClN3O2 |
| VC21352969 | Cloperastine fendizoate | 85187-37-7 | C40H38ClNO5 |
| VC21355814 | (S)-Citalopram N-Oxide | 917482-45-2 | C20H21FN2O2 |